Cas no 16675-62-0 (Methyl quinoline-5-carboxylate)

Methyl quinoline-5-carboxylate Properties

Names and Identifiers

• Methyl 5-quinolinecarboxylate
• Methyl quinoline-5-carboxylate
• 5-Quinolinecarboxylic acid methyl ester
• 5-Methoxycarbonyl-chinolin
• 6-Methoxycarbonyl-chinolin
• Chinolin-5-carbonsaeuremethylester
• quinoline-5-carboxylic acid methyl ester
• 5-Quinoline-carboxylic acid methyl ester
• 5-Quinolinecarboxylic acid, methyl ester
• 5-Quinoline-carboxylic acid methyl ester
• methyl-5-quinolinecarboxylate
• JQWVYSYQJRMDHG-UHFFFAOYSA-N
• 8490AA
• SBB053990
• 5-Quinolinecarboxylicacid, methyl ester
• NE62345
• A26226
• MFCD06204270
• Z237523058
• TS-02630
• AMY14203
• SB67519
• SCHEMBL827213
• DTXSID70500623
• CS-0042976
• 16675-62-0
• EN300-27174
• AKOS000139629
• FT-0744322
• Quinoline-5-carboxylic acid methyl ester
• DB-029193
• +Expand

• MDL： MFCD06204270
• InChIKey： JQWVYSYQJRMDHG-UHFFFAOYSA-N
• Inchi： 1S/C11H9NO2/c1-14-11(13)9-4-2-6-10-8(9)5-3-7-12-10/h2-7H,1H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])C([H])=C2C=1C([H])=C([H])C([H])=N2)=O

Computed Properties

• Exact Mass: 187.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 187.063328530g/mol
• Heavy Atom Count: 14
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Experimental Properties

• LogP: 2.02140
• PSA: 39.19000
• Boiling Point: 315.1±15.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 144.4±20.4 °C
• Color/Form: No data available
• Density: 1.2±0.1 g/cm3